6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid

• Molecular Formula: C12H7FN2O2S
• Molecular Weight: 262.26 g/mol
• IUPAC Name: 6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• InChI: InChI=1S/C12H7FN2O2S/c13-8-3-1-7(2-4-8)9-5-15-6-10(11(16)17)18-12(15)14-9/h1-6H,(H,16,17)
• InChI Key: UUTZFVIIZJNLJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN3C=C(SC3=N2)C(=O)O)F

Description

6-(4-Fluoro-phenyl)-imidazo[2,1-b]thiazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H7FN2O2S and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-6-(4-fluoro-phenyl)-imidazo[2,1-b]thiazole (example 22, 100 mg, 0.336 mmol) in 5 ml THF were added 200 μl butyllithium (2.5 M) in hexane at −60° C. The mixture was stirred for 10 min, solid carbon dioxide was added and the mixture was allowed to warm at RT. The solution was quenched with methanol and water, acidified and extracted with ethyl acetate. The organic layer was separated, washed with water, dried and evaporated. The crude product was purified by preparative HPLC (RP18, acetonitrile/water 0.1% TFA) to yield 9 mg (10%) of the desired product. MS: M+H+=263.03.

Synthesis routes and methods II

Procedure details